Cas no 2680648-33-1 (4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid)

• Product Name: 4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid
• CAS No: 2680648-33-1
• MF: C₂₁H₁₇ClN₂O₄
• MW: 396.823684453964
• CID: 5621880
• PubChem ID: 165938786
• Update Time: 2025-05-26

4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{benzyl[(benzyloxy)carbonyl]amino}-6-chloropyridine-3-carboxylic acid
• EN300-28303048
• 2680648-33-1
• 4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid

• Inchi： 1S/C21H17ClN2O4/c22-19-11-18(17(12-23-19)20(25)26)24(13-15-7-3-1-4-8-15)21(27)28-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,25,26)
• InChI Key： VBGGYUGJRJWUFN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=N1)N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.0876847g/mol
• Monoisotopic Mass: 396.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid

Introduction to 4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid (CAS No. 2680648-33-1)

4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680648-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a category known for its broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a benzyl(benzyloxy)carbonylamino group and a chloropyridine core, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The benzyl(benzyloxy)carbonylamino moiety is a critical functional group that often serves as a protecting group in peptide synthesis. Its incorporation into the pyridine scaffold suggests potential applications in the development of peptidomimetics or modified peptides, which are increasingly being investigated for their therapeutic potential. The 6-chloropyridine-3-carboxylic acid part of the molecule introduces electrophilic centers that can be readily modified through various chemical reactions, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine-based compounds in drug discovery. Pyridines are ubiquitous in many active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The chloropyridine core, in particular, has been extensively studied for its role in modulating biological pathways related to inflammation, cancer, and neurodegenerative diseases. The compound 4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid represents a novel scaffold that could be further optimized to develop next-generation therapeutics.

In the context of current research, this compound may find applications in the synthesis of kinase inhibitors, which are critical targets in oncology. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The benzyl(benzyloxy)carbonylamino group can be strategically removed or replaced to modulate the binding affinity and selectivity of kinase inhibitors. Additionally, the chloropyridine moiety can serve as a handle for further derivatization, allowing chemists to explore different pharmacophoric elements that could enhance drug efficacy and reduce side effects.

The synthesis of 4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the introduction of the benzyl(benzyloxy)carbonylamino group followed by functionalization at the 6-chloro position. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

The pharmacological potential of this compound has not been fully elucidated, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, can be utilized to predict binding interactions between this compound and biological targets. These virtual screening approaches can accelerate the drug discovery process by identifying promising candidates for experimental validation.

In conclusion, 4-{benzyl(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylic acid (CAS No. 2680648-33-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for synthesizing novel therapeutics targeting various diseases. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for unmet medical needs.